N1-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H19N3O3S/c23-16-6-5-13-10-14(9-12-3-1-7-22(16)17(12)13)21-19(25)18(24)20-11-15-4-2-8-26-15/h2,4,8-10H,1,3,5-7,11H2,(H,20,24)(H,21,25)
• InChI Key: QQMRTSXSSDWILA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4=CC=CS4)CCC(=O)N3C1
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N1-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
BenchChem offers high-quality N1-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)-N2-(thiophen-2-ylmethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)-N2-(thiophen-2-ylmethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of organic salts and heterocyclic compounds, including quinoxalines and their derivatives, is a key area of research. These compounds, characterized extensively through techniques such as NMR, MS, IR, UV–vis, and X-ray, demonstrate significant pharmacological potential. The process involves oxidative cyclization and highlights features like metal-free conditions, mild reaction settings, and high yield and purity, underscoring the promise for generating new compounds in this class (Faizi et al., 2018).

Reactivity and Mechanistic Insights

• Research into the reactivity of heterocyclic compounds, focusing on transformations and coupling reactions, is pivotal. For instance, copper-catalyzed coupling reactions involving (hetero)aryl chlorides and amides have been developed, showcasing the versatility of these compounds in forming bonds under various functionalized conditions (De et al., 2017).

Structural Studies and Applications

• The structural elucidation of heterocyclic compounds provides insight into their potential applications. For example, polymorphic modifications of compounds with strong diuretic properties have been explored, revealing different molecular organizations that could influence their pharmacological efficacy (Shishkina et al., 2018).

Novel Synthetic Methodologies

• Innovative synthetic methodologies for N-heterocycles using clean and efficient approaches have been developed. These methods enable the preparation of both known and novel compounds, showcasing the adaptability of heterocyclic chemistry to produce a wide range of bioactive molecules (Portela-Cubillo et al., 2008).